Cas no 143699-24-5 (2,3-diphenylpiperazine)

2,3-diphenylpiperazine structure
2,3-diphenylpiperazine structure
Product Name:2,3-diphenylpiperazine
CAS No:143699-24-5
MF:C16H18N2
MW:238.327523708344
MDL:MFCD06245414
CID:108466
PubChem ID:225778
Update Time:2025-08-05

2,3-diphenylpiperazine Chemical and Physical Properties

Names and Identifiers

    • Piperazine,2,3-diphenyl-
    • 2,3-diphenylpiperazine
    • 2,3-DIPHENYL-PIPERAZINE
    • (+-)-trans-2,3-Diphenyl-piperazin
    • 2,3-diphenylpiperazin
    • diphenyl-2,3-piperazine trans
    • Piperazine,2,3-diphenyl
    • SMR001547917
    • AB37007
    • AB37008
    • MFCD06245414
    • 143699-24-5
    • (2R,3R)-2,3-DIPHENYL-PIPERAZINE
    • SCHEMBL8222209
    • 81602-00-8
    • MLS002638437
    • CHEMBL2134111
    • (2S,3S)-2,3-DIPHENYL-PIPERAZINE
    • AKOS005254788
    • PS-11085
    • DTXSID20280105
    • HMS3088M15
    • NXYCTQXWYWRZDE-UHFFFAOYSA-N
    • NSC15530
    • Piperazine, 2,3-diphenyl-
    • NSC-15530
    • AB23582
    • BBL100586
    • STL554380
    • MDL: MFCD06245414
    • Inchi: 1S/C16H18N2/c1-3-7-13(8-4-1)15-16(18-12-11-17-15)14-9-5-2-6-10-14/h1-10,15-18H,11-12H2
    • InChI Key: NXYCTQXWYWRZDE-UHFFFAOYSA-N
    • SMILES: N1CCNC(C2C=CC=CC=2)C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 238.14700
  • Monoisotopic Mass: 238.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2
  • Topological Polar Surface Area: 24.1A^2

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.05
  • Melting Point: 105-129℃
  • Boiling Point: 383.1°Cat760mmHg
  • Flash Point: 234.1°C
  • Refractive Index: 1.566
  • PSA: 24.06000
  • LogP: 3.31940
  • Solubility: Not determined

2,3-diphenylpiperazine Security Information

  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi

2,3-diphenylpiperazine Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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